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Compound of Interest

Compound Name: Dioctyl malonate

Cat. No.: B098575 Get Quote

A Note on Nomenclature: The term "dioctyl malonate" can be ambiguous as "octyl" can refer

to several isomers. Furthermore, a significant point of clarification is the distinction between

malonates and maleates, with which they are sometimes confused. Malonates are esters of

propanedioic acid (malonic acid), whereas maleates are esters of (Z)-butenedioic acid (maleic

acid). This guide will focus on a specific, representative dioctyl malonate isomer, di-n-octyl

malonate, the diester of malonic acid and n-octanol. While a dedicated CAS number and

extensive experimental data for this specific compound are not readily available in public

databases, its properties and synthesis can be understood through established principles of

organic chemistry.

Di-n-octyl Malonate: IUPAC Name and CAS Number
IUPAC Name: dioctyl propanedioate

CAS Number: A specific CAS number for di-n-octyl malonate is not consistently reported in

major chemical databases. For related compounds, such as bis(2-ethylhexyl) malate, the

CAS number is 56235-92-8[1]. It is crucial for researchers to verify the specific isomer and

corresponding identifier when sourcing or synthesizing this compound.

Physicochemical Properties
Quantitative data for di-n-octyl malonate is not extensively published. However, based on the

properties of similar long-chain dialkyl esters and related compounds like diethyl malonate, the

following properties can be estimated.
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Property Estimated Value

Molecular Formula C₁₉H₃₆O₄

Molecular Weight 328.49 g/mol

Appearance Colorless to pale yellow oily liquid

Boiling Point > 250 °C (decomposes)

Melting Point < 0 °C

Density ~0.9 g/cm³

Solubility in Water Insoluble

Solubility in Solvents
Soluble in alcohols, ethers, and other organic

solvents

Experimental Protocols
Synthesis of Di-n-octyl Malonate via Fischer
Esterification
The most common method for synthesizing dialkyl malonates is the Fischer esterification of

malonic acid with the corresponding alcohol, in this case, n-octanol. This reaction is typically

catalyzed by a strong acid.

Materials:

Malonic acid (1 equivalent)

n-octanol (2.2 equivalents)

Concentrated sulfuric acid (catalytic amount, e.g., 0.02 equivalents)

Toluene (as a solvent to facilitate water removal)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

malonic acid, n-octanol, and toluene.

With gentle stirring, slowly add the catalytic amount of concentrated sulfuric acid.

Heat the reaction mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the reaction.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene and excess n-octanol under reduced pressure

using a rotary evaporator.

The resulting crude di-n-octyl malonate can be further purified by vacuum distillation.

Visualizations
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Experimental Workflow for the Synthesis of Di-n-octyl
Malonate
Caption: Fischer Esterification Workflow for Di-n-octyl Malonate Synthesis.

Logical Relationship in Malonic Ester Synthesis
Malonic esters, such as dioctyl malonate, are key reagents in the malonic ester synthesis, a

versatile method for preparing substituted carboxylic acids.

Caption: Logical Flow of the Malonic Ester Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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